4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine

• IUPAC Name: (4-ethylphenyl)-[4-(6-piperidin-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H29N5O/c1-2-18-6-8-19(9-7-18)22(28)27-14-12-26(13-15-27)21-16-20(23-17-24-21)25-10-4-3-5-11-25/h6-9,16-17H,2-5,10-15H2,1H3
• InChI Key: CIRCVWYFUWSMBZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC=NC(=C3)N4CCCCC4
• Molecular Formula: C22H29N5O
• Molecular Weight: 379.5 g/mol

Description

4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine, also known as EPP, is a pyrimidine-based compound that has gained attention in scientific research due to its potential use in the treatment of various medical conditions. EPP has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine is not yet fully understood, but it is believed to interact with various cellular pathways and signaling molecules. 4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has been shown to inhibit the activity of certain enzymes and proteins, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-tumor activity. 4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has also been shown to modulate various cellular pathways involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine for lab experiments is its ability to modulate cellular pathways involved in various medical conditions. However, 4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are numerous future directions for research on 4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine, including further studies on its mechanism of action, its potential use in combination with other compounds, and its potential applications in the treatment of various medical conditions. Additionally, further studies are needed to determine the safety and efficacy of 4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine in human trials.

Synthesis Methods

The synthesis of 4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine involves a multi-step process that begins with the reaction of 4-ethylbenzoyl chloride with piperazine to form 4-(4-ethylbenzoyl)-1-piperazine. The resulting compound is then reacted with 1-piperidinyl-2-chloro-4,6-diamino-pyrimidine to form 4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine.

Scientific Research Applications

4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has been the subject of numerous scientific studies due to its potential applications in the treatment of various medical conditions. Some of the areas of research where 4-[4-(4-ethylbenzoyl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine has shown promise include cancer treatment, neurological disorders, and cardiovascular disease.